Cas no 1934259-26-3 (5-Bromo-4-chloro-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Bromo-4-chloro-1H-pyrazole-3-carboxylic acid
• CAS No: 1934259-26-3
• MF: C₄H₂BrClN₂O₂
• MW: 225.427878856659
• CID: 4826496
• PubChem ID: 92134034
• Update Time: 2024-11-07

5-Bromo-4-chloro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-1H-pyrazole-3-carboxylic acid
• SCHEMBL24423821
• 5-Bromo-4-chloro-1H-pyrazole-3-carboxylicacid
• AT37936
• DB-398198
• 1934259-26-3

• Inchi： 1S/C4H2BrClN2O2/c5-3-1(6)2(4(9)10)7-8-3/h(H,7,8)(H,9,10)
• InChI Key： FPCLSHGBFJJIDV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)O)=NN1)Cl

Computed Properties

• Exact Mass: 223.89882g/mol
• Monoisotopic Mass: 223.89882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66